1-[(1S,2S)-2-(hydroxymethyl)-2,3-dihydro-1H-benzo[f]chromen-1-yl]-3-[3-(trifluoromethyl)phenyl]thiourea

• IUPAC Name: 1-[(1S,2S)-2-(hydroxymethyl)-2,3-dihydro-1H-benzo[f]chromen-1-yl]-3-[3-(trifluoromethyl)phenyl]thiourea
• InChI: InChI=1S/C22H19F3N2O2S/c23-22(24,25)15-5-3-6-16(10-15)26-21(30)27-20-14(11-28)12-29-18-9-8-13-4-1-2-7-17(13)19(18)20/h1-10,14,20,28H,11-12H2,(H2,26,27,30)/t14-,20-/m0/s1
• InChI Key: NEYKBCUEJKHLAF-XOBRGWDASA-N
• Canonical SMILES: C1C(C(C2=C(O1)C=CC3=CC=CC=C32)NC(=S)NC4=CC=CC(=C4)C(F)(F)F)CO
• Isomeric SMILES: C1[C@@H]([C@@H](C2=C(O1)C=CC3=CC=CC=C32)NC(=S)NC4=CC=CC(=C4)C(F)(F)F)CO
• Molecular Formula: C22H19F3N2O2S
• Molecular Weight: 432.5 g/mol

Description

This compound is a thiourea derivative, which means it contains a functional group with the general structure (R1R2N)(R3R4N)C=S, where R1, R2, R3, and R4 are organic groups. In this case, one of the organic groups is a benzo[f]chromen moiety, and another is a phenyl group with a trifluoromethyl substituent.

Physical And Chemical Properties Analysis

Some physical and chemical properties can be predicted based on its structure. It has a molecular weight of 432.46, and a density of 1.4±0.1 g/cm3. The boiling point is predicted to be 550.5±60.0 °C at 760 mmHg.

Scientific Research Applications

Synthesis and Antimicrobial Activities

A new series of biologically active derivatives related to the compound has been synthesized, demonstrating moderate to excellent antimicrobial activities against both bacterial (gram-positive and gram-negative strains) and fungal strains. The synthesis process highlights the development of an efficient eluent system for good separation of diastereomers with high yields. Among these compounds, several promising lead compounds were identified for their antimicrobial activities comparable with reference standards (Mannam et al., 2020).

Catalyst-Free Synthesis Approaches

Research also delves into the catalyst-free, one-pot synthesis of pharmaceutically interesting compounds, demonstrating the efficient synthesis of diverse functionalized derivatives under mild conditions. This approach emphasizes eco-friendliness, excellent yields, and the simplicity of the isolation process, which are critical for scalable applications in drug development and other scientific research areas (Brahmachari & Nayek, 2017).

Antibacterial Evaluation of Novel Compounds

Further research has explored the synthesis of novel compounds through one-pot multicomponent reactions, followed by cyclization processes, to produce compounds with significant in vitro antibacterial activity against various bacterial strains. This highlights the potential of these compounds in developing new antibacterial agents (Velpula et al., 2015).

Molecular Docking and Pharmacological Studies

Studies include molecular docking and pharmacological evaluations of new derivatives, providing insights into their interactions with biological targets. These studies help identify compounds with potential antibacterial properties and understand their mechanisms of action at the molecular level (Lal, Paliwal, & Bagade, 2018).

Mechanism of Action

The mechanism of action of this compound is not known as it seems to be a specific chemical compound that might not have been extensively studied or documented in the available literature.